Cas no 2198-93-8 (12,13-Epoxytrichothec-9-en-4β-ol)

• Product Name: 12,13-Epoxytrichothec-9-en-4β-ol
• CAS No: 2198-93-8
• Molecular Formula: C₁₅H₂₂O₃
• Molecular Weight: 250.333384990692
• CID: 1405204
• PubChem ID: 12315016

12,13-Epoxytrichothec-9-en-4β-ol Properties

Names and Identifiers

• (4alpha,12xi)-12,13-epoxytrichothec-9-en-4-ol
• 12,13-Epoxytrichothec-9-en-4β-ol
• Roridin C
• Trichodermol
• Trichothec-9-en-4-ol, 12,13-epoxy-, (4β)-
• 12,13-Epoxytrichothec-9-en-4-ol
• DTXSID70944568
• TRICHODERMOL [MI]
• BRN 1287601
• 709J50QEIQ
• (1S, 2R, 7R, 9R, 11R, 12S)-1, 2, 5-trimethylspiro[8-oxatricyclo[7.2.1.02, 7]dodec-5-ene-12, 2'-oxirane]-11-ol
• A-ol
• Trichothec-9-en-4-ol, 12,13-epoxy-, (4-beta)-
• Q26840798
• Trichothec-9-en-4-beta-ol, 12,13-epoxy-
• (2S,2'R,4'R,5'S,5a'R,9a'R)-5',5a',8'-trimethyl-2',3',4',5',5a',6',7',9a'-octahydrospiro[oxirane-2,10'-[2,5]methanobenzo[b]oxepin]-4'-ol
• CHEMBL2047177
• AKOS040754249
• 12,13-Epoxytrichothec-9-en-4-beta-ol
• TRICHOTHEC-9-EN-4-OL, 12,13-EPOXY-, (4.BETA.)-
• (1S,2R,7R,9R,11R,12S)-1,2,5-trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-ol
• 2198-93-8
• UNII-709J50QEIQ
• 12,13-Epoxytrichothec-9-en-4
• 4.BETA.-HYDROXY-12,13-EPOXYTRICHOTHEC-9-ENE
• (4-beta)-12,13-Epoxytrichothec-9-en-4-ol
• 12,13-Epoxy-trichothec-9-en-4beta-ol

• InChIKey： XSUVNTHNQMGPIL-LACSLYJWSA-N
• Inchi： 1S/C15H22O3/c1-9-4-5-13(2)11(6-9)18-12-7-10(16)14(13,3)15(12)8-17-15/h6,10-12,16H,4-5,7-8H2,1-3H3/t10-,11-,12-,13+,14-,15+/m1/s1
• SMILES： O1C([H])([H])[C@]21[C@@]1([H])C([H])([H])[C@]([H])([C@]2(C([H])([H])[H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])C(C([H])([H])[H])=C([H])[C@@]2([H])O1)O[H]

Computed Properties

• Exact Mass: 250.15689456g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 250.15689456g/mol
• Heavy Atom Count: 18
• Complexity: 445
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Melting Point: 124-125°

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes